Cas no 1261804-57-2 (3'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-ethylamine)

• Product Name: 3'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-ethylamine
• CAS No: 1261804-57-2
• MF: C₁₆H₁₃F₆NO
• MW: 349.270945310593
• CID: 4990760
• Update Time: 2025-05-20

3'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-ethylamine Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-ethylamine

• Inchi： 1S/C16H13F6NO/c17-15(18,19)14-5-4-10(6-7-23)8-13(14)11-2-1-3-12(9-11)24-16(20,21)22/h1-5,8-9H,6-7,23H2
• InChI Key： QTGXJIXATHJWGL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CCN)=CC=1C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 397
• XLogP3: 4.9
• Topological Polar Surface Area: 35.2

Additional information on 3'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-ethylamine

Comprehensive Overview of 3'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-ethylamine (CAS No. 1261804-57-2)

The compound 3'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-ethylamine (CAS No. 1261804-57-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a building block for advanced materials and bioactive compounds, given its ability to influence electronic and steric properties in molecular design.

In recent years, the demand for fluorinated compounds like 3'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-ethylamine has surged due to their enhanced stability, lipophilicity, and metabolic resistance. These attributes make them invaluable in drug discovery, where they are often used to optimize pharmacokinetic profiles. The compound’s biphenyl backbone further enhances its versatility, allowing for modular modifications to tailor its functionality for specific applications. This has led to increased interest in its synthesis and characterization, with many studies focusing on scalable and sustainable production methods.

One of the most discussed topics in the context of CAS No. 1261804-57-2 is its potential role in addressing challenges in central nervous system (CNS) drug development. The ethylamine moiety in its structure is a common pharmacophore found in many CNS-active compounds, suggesting possible applications in neurodegenerative disease research. Additionally, its fluorinated aromatic rings are known to improve blood-brain barrier penetration, a critical factor in CNS drug efficacy. These properties align with current trends in precision medicine and targeted therapy, making it a subject of ongoing investigation.

From an industrial perspective, 3'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-ethylamine is also explored for its utility in agrochemical formulations. The incorporation of trifluoromethyl groups into pesticides and herbicides has been shown to enhance their activity and environmental persistence. As sustainability becomes a priority, researchers are examining ways to balance efficacy with ecological safety, and this compound’s unique properties offer a promising avenue for innovation. Its potential to reduce application frequency while maintaining effectiveness is particularly appealing in modern agriculture.

The synthesis of CAS No. 1261804-57-2 typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Recent advancements in catalytic methods and green chemistry have streamlined its production, reducing reliance on hazardous reagents and minimizing waste. These developments are crucial for meeting regulatory standards and ensuring cost-effectiveness at scale. Furthermore, the compound’s compatibility with high-throughput screening platforms has made it a valuable tool in combinatorial chemistry and drug discovery pipelines.

In summary, 3'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-ethylamine (CAS No. 1261804-57-2) represents a cutting-edge example of how fluorinated aromatic compounds are driving innovation across multiple scientific disciplines. Its applications in pharmaceuticals, agrochemicals, and material science underscore its broad utility and future potential. As research continues to uncover new uses and optimization strategies, this compound is poised to remain a focal point in the quest for advanced functional molecules.